Cas no 2228175-24-2 (3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol
• CAS No: 2228175-24-2
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 6108335
• PubChem ID: 165647238
• Update Time: 2025-11-01

3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol
• 2228175-24-2
• EN300-1825681

• Inchi： 1S/C6H12FNO/c7-3-6(4-8)1-5(9)2-6/h5,9H,1-4,8H2
• InChI Key： BUGGQMRGULZHDF-UHFFFAOYSA-N
• SMILES： FCC1(CN)CC(C1)O

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol (CAS No. 2228175-24-2)

3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol (CAS No. 2228175-24-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that make it a valuable intermediate in drug development. This cyclobutane-based molecule features both an amino and a fluoromethyl substituent, which contribute to its versatility in synthetic chemistry and potential biological activity. The presence of these functional groups opens up diverse possibilities for further derivatization, making it a compound of considerable interest to researchers in medicinal chemistry.

The structure of 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol is characterized by a cyclobutane ring substituted at the 1-position with a hydroxyl group, while the 3-position bears both an amino group and a fluoromethyl group. This arrangement creates a molecule with distinct electronic and steric properties, which can be exploited in the design of novel therapeutic agents. The cyclobutane core itself is known for its rigidity, which can enhance the binding affinity of drug candidates to biological targets, while the fluorine atom introduces metabolic stability and lipophilicity modulation.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their ability to improve drug-like properties such as bioavailability, metabolic stability, and binding affinity. The fluoromethyl group in 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol is particularly noteworthy, as it can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions. This makes it an attractive moiety for designing molecules that interact selectively with biological receptors.

The amino group present in the compound also plays a crucial role in its chemical reactivity. It can be easily modified through acylation, alkylation, or coupling reactions, allowing for the introduction of additional functional groups or side chains. This flexibility makes 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol a versatile building block for synthesizing more complex molecules. For instance, it can be used to construct peptidomimetics or other bioactive scaffolds that mimic natural products or protein fragments.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The combination of the cyclobutane core, the amino group, and the fluoromethyl group creates a scaffold that can be readily modified to target various therapeutic areas. For example, modifications at the amino group could lead to compounds with antimicrobial or anti-inflammatory properties, while fluorination at other positions could enhance binding to specific enzymes or receptors.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry due to their unique structural features. These compounds often exhibit high binding affinity and selectivity for biological targets, making them promising candidates for drug development. The rigid cyclobutane ring can mimic natural product structures or protein-binding pockets, while functional groups like amino and fluoromethyl groups can be tailored to optimize pharmacokinetic properties.

The synthetic pathways for preparing 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol are also of great interest. Researchers have developed various methods for constructing the cyclobutane core and introducing the desired substituents. These synthetic strategies often involve transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions or copper-catalyzed cyclizations. Such methods allow for high selectivity and yield, making them suitable for large-scale production.

In addition to its pharmaceutical applications, 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol has potential uses in materials science and agrochemicals. The unique structural features of this compound make it a candidate for developing novel polymers or specialty chemicals with enhanced properties. For instance, its rigid framework could be exploited to create materials with specific mechanical or optical characteristics.

The biological activity of derivatives of 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol has been explored in several recent studies. Researchers have synthesized various analogs and evaluated their interactions with biological targets such as enzymes and receptors. These studies have provided insights into how structural modifications affect biological activity and have guided the design of more potent and selective drug candidates.

The future prospects for 3-(aminomethyl)-3-(fluoromethyl)cyclobutan-1-ol are promising, given its versatility and potential applications in multiple fields. As research continues to uncover new synthetic methods and biological activities, this compound is likely to play an increasingly important role in drug development and materials science. Its unique combination of structural features makes it a valuable asset for chemists working on innovative therapeutics and advanced materials.